molecular formula C10H14FN3 B8513140 3-Fluoro-4-pyrrolidin-1-ylbenzene-1,2-diamine

3-Fluoro-4-pyrrolidin-1-ylbenzene-1,2-diamine

Cat. No.: B8513140
M. Wt: 195.24 g/mol
InChI Key: CBNQALAMSIISHK-UHFFFAOYSA-N
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Description

3-Fluoro-4-pyrrolidin-1-ylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C10H14FN3 and its molecular weight is 195.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14FN3

Molecular Weight

195.24 g/mol

IUPAC Name

3-fluoro-4-pyrrolidin-1-ylbenzene-1,2-diamine

InChI

InChI=1S/C10H14FN3/c11-9-8(14-5-1-2-6-14)4-3-7(12)10(9)13/h3-4H,1-2,5-6,12-13H2

InChI Key

CBNQALAMSIISHK-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=C(C(=C(C=C2)N)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-fluoro-6-nitro-3-pyrrolidin-1-ylaniline (285 mg, 1.26 mmol) in ethanol (20 ml) was added a slurry of Raney nickel (approximately 100 mg) in ethanol. The mixture was stirred under a hydrogen atmosphere (1 atm) at rt overnight. The reaction was purged of hydrogen, flushed with nitrogen and then filtered through a pad of Celite® using ethanol to rinse. The filtrate was concentrated under reduced pressure to afford crude product (43 mg, 17%) which was used without purification. 1H NMR (300 MHz, DMSO-d6) 6.19 (dd, J=8.4, 1.5 Hz, 1H), 5.89 (dd, J=8.4, 8.4 Hz, 1H), 4.30 (s, 2H), 4.20 (s, 2H), 2.94-3.07 (m, 4H), 1.72-1.89 (m, 4H); ES-MS m/z 196.3 (MH)+; HPLC RT (Method B) 1.08 min.
Name
2-fluoro-6-nitro-3-pyrrolidin-1-ylaniline
Quantity
285 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
17%

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